Cas no 2229524-81-4 (5-bromo-3-fluoro-2-hydroxyphenyl sulfamate)

• Product Name: 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate
• CAS No: 2229524-81-4
• MF: C₆H₅BrFNO₄S
• MW: 286.075603246689
• CID: 6588250
• PubChem ID: 165762825
• Update Time: 2025-07-22

5-bromo-3-fluoro-2-hydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate
• EN300-2004282
• 2229524-81-4

• Inchi： 1S/C6H5BrFNO4S/c7-3-1-4(8)6(10)5(2-3)13-14(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： XENRVWZFXXRSDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OS(N)(=O)=O)O)F

Computed Properties

• Exact Mass: 284.91067g/mol
• Monoisotopic Mass: 284.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98Ų

Additional information on 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate

Introduction to 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate (CAS No. 2229524-81-4)

5-bromo-3-fluoro-2-hydroxyphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229524-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfamate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of both bromine and fluorine substituents, as well as the hydroxyl and sulfamate functional groups, contribute to its unique chemical properties and biological interactions.

The bromine and fluorine atoms in 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate play a crucial role in modulating its pharmacological effects. Bromine is known to enhance binding affinity to biological targets, while fluorine is often incorporated into drug molecules to improve metabolic stability and bioavailability. The hydroxyl group provides a site for hydrogen bonding, which can be critical for interactions with biological receptors, whereas the sulfamate group is frequently associated with inhibitory activities against various enzymes and receptors.

In recent years, sulfamate derivatives have been extensively studied for their potential in developing novel therapeutic agents. The compound 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate has been explored in several preclinical studies for its potential applications in treating inflammatory diseases, neurodegenerative disorders, and cancer. The combination of its structural elements suggests that it may exhibit multiple mechanisms of action, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate is its ability to interact with specific biological pathways. For instance, studies have indicated that sulfamate-containing compounds can inhibit the activity of enzymes such as carbonic anhydrase, which is implicated in conditions like glaucoma and altitude sickness. Additionally, the presence of bromine and fluorine substituents may enhance its binding affinity to target proteins, potentially leading to more effective drug candidates.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on sulfamate scaffolds due to their favorable pharmacokinetic properties. 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate represents a novel derivative that could offer improved efficacy and selectivity compared to existing drugs. Its structural design allows for fine-tuning of biological activity by modifying the positions and types of substituents, providing a versatile platform for drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising drug candidates like 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate. These computational tools enable researchers to predict the binding modes of the compound with target proteins, assess its metabolic stability, and evaluate potential side effects before conducting expensive experimental trials. This approach has significantly accelerated the drug development process and increased the success rate of novel therapeutics.

The synthesis of 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of bromine and fluorine substituents typically involves halogenation reactions, while the incorporation of the hydroxyl group can be achieved through hydrolysis or oxidation processes. The final step involves forming the sulfamate group through reaction with sulfuric acid or its derivatives.

Evaluation of 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate in preclinical models has revealed several interesting findings. In vitro studies have demonstrated its inhibitory effects on various enzymes and receptors relevant to human diseases. For example, it has shown potential in reducing inflammation by inhibiting key pro-inflammatory cytokines. Additionally, preliminary animal studies suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The development of new drugs is often hindered by challenges related to drug resistance and toxicity. However, 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate offers several advantages that could mitigate these issues. Its unique structure provides multiple interaction points with biological targets, reducing the likelihood of resistance development. Furthermore, its favorable pharmacokinetic profile suggests low toxicity levels, which is crucial for safe clinical use.

The future prospects for 5-bromo-3-fluoro-2-hydroxyphenyl sulfamate are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases. The compound's versatility makes it an attractive candidate for further exploration in drug discovery pipelines.